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Compound of Interest

Compound Name: D-Erythrose

Cat. No.: B1670274 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of D-Erythrose, a four-carbon aldose sugar utilized in various metabolic and synthetic

chemistry research. Adherence to these procedural steps will minimize risk and ensure safe

operational conduct and disposal.

Personal Protective Equipment (PPE) and
Engineering Controls
When handling D-Erythrose, especially in its solid form where dust may be generated, specific

personal protective equipment is required to prevent contact and inhalation.
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PPE / Control Specification Rationale

Eye Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles conforming to EN166

(EU) or OSHA's eye and face

protection regulations in 29

CFR 1910.133.[1]

Protects eyes from dust

particles and potential

splashes.

Hand Protection
Wear appropriate protective

gloves.
Prevents direct skin contact.

Skin and Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.[1] A lab coat is

recommended.

Minimizes the risk of skin

contact with the substance.

Respiratory Protection

Not required under normal use

conditions.[1] If dust may be

generated, use a particle filter

respirator.[1][2]

Protects the respiratory system

from inhalation of airborne

particles.

Engineering Controls

Work in a well-ventilated area.

Use process enclosures or

local exhaust ventilation to

keep airborne levels below

recommended exposure limits.

[3]

Minimizes the concentration of

airborne dust.

Operational Plan: From Receipt to Disposal
A systematic approach to handling D-Erythrose ensures safety at every stage.

1. Receiving and Inspection:

Visually inspect the container for any damage or leaks upon receipt.

Ensure the container is properly labeled.
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Verify that the Safety Data Sheet (SDS) is accessible.

2. Storage:

Store in a cool, dry, and well-ventilated area.[2][3]

Keep the container tightly closed to prevent moisture absorption as D-Erythrose is

hygroscopic.[1][4]

Store away from strong oxidizing agents.[1][2]

3. Handling and Preparation:

Before handling, ensure all necessary PPE is worn correctly.

Handle in a well-ventilated area to avoid the accumulation of dust.[5]

Avoid direct contact with skin and eyes.[2][5]

Minimize the creation of dust.[2] If working with a powdered form, careful handling is crucial.

For creating solutions, slowly add the solid to the solvent to prevent splashing. D-Erythrose
is highly soluble in water.[2]

4. Spill and Emergency Procedures:

Small Spills: Use appropriate tools to carefully sweep or scoop up the spilled solid and place

it in a suitable container for waste disposal.[3] Clean the area by spreading water on the

contaminated surface.[3]

Large Spills: Use a shovel to place the material into a convenient waste disposal container.

[3] Finish cleaning by spreading water on the contaminated surface.[3]

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes.[1][4] Seek medical attention.[1][4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[1][4] Seek medical attention if irritation persists.[3]
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Inhalation: Move the affected person to fresh air.[1][4]

Ingestion: Clean the mouth with water and seek medical attention.[1][4]

5. Disposal:

Dispose of waste in accordance with national and local regulations.[6]

For uncontaminated D-Erythrose, disposal down the drain may be permissible if allowed by

local regulations, followed by flushing with a large amount of water. However, it is crucial to

confirm this with your institution's environmental health and safety department.[7]

Contaminated materials and empty containers should be treated as chemical waste and

disposed of through a licensed contractor.
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Caption: Workflow for the safe handling of D-Erythrose, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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